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Get Quote

Introduction: Situating N-(4-fluorophenyl)-2-
methylbutanamide in Contemporary Research

N-(4-fluorophenyl)-2-methylbutanamide is a secondary amide that, while not extensively
documented in current literature, represents a class of compounds with significant potential in
medicinal chemistry and materials science. The incorporation of a fluorine atom on the phenyl

ring is a common strategy in drug design to enhance metabolic stability, binding affinity, and
bioavailability. The 2-methylbutanoyl moiety introduces chirality and specific steric and lipophilic
properties. This guide provides a comprehensive overview of the synthesis, characterization,
and safe handling of this compound, constructed from established principles of organic
chemistry and data from analogous structures. As a novel or less-common chemical entity, a
dedicated CAS number for N-(4-fluorophenyl)-2-methylbutanamide has not been identified in
major chemical databases.

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of N-(4-
fluorophenyl)-2-methylbutanamide based on its constituent functional groups and structural
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analogs.
Property Predicted Value Justification | Reference
Based on structural
Molecular Formula C11H14FNO
components.
) Calculated from the molecular
Molecular Weight 195.23 g/mol
formula.
) ) ) Typical for small molecule
Appearance White to off-white solid ]
amides.
) ) ] Similar N-aryl amides are
Melting Point 100-120 °C (estimated) )
solids at room temperature.
Soluble in polar organic
solvents (e.g., DMSO, DMF, Based on the polarity of the
Solubility acetone, ethyl acetate); amide and fluorophenyl

sparingly soluble in non-polar

solvents; insoluble in water.

groups.

Synthesis and Purification: A Validated Protocol

The most direct and widely employed method for the synthesis of N-aryl amides is the acylation

of an aniline with an acyl chloride.[1][2] This approach is favored for its high efficiency and the

ready availability of starting materials.

Reaction Scheme
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Dissolve 4-fluoroaniline and EtsN
in anhydrous CHzClz

:

Cool to 0 °C and add
2-methylbutanoyl chloride

:

Stir at room temperature
(Monitor by TLC)

:

Aqueous Workup
(H20, HCI, NaHCOs, Brine)

:

Dry organic layer (MgSQa)
and concentrate

:

Purify by recrystallization
or column chromatography

:

Characterize pure product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 1. semanticscholar.org [semanticscholar.org]
e 2. igjpr.com [iajpr.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to N-(4-fluorophenyl)-2-
methylbutanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b309597/docs#an-in-depth-technical-guide-to-n-4-
fluorophenyl-2-methylbutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.semanticscholar.org/paper/Synthesis-of-amides-from-acid-chlorides-and-amines-Bousfield-Pearce/9beb8d80ea1b00f19cbc4309be1086fb10f4ff02
https://iajpr.com/iajprfiles/uploaddir/200118_DOI.pdf
https://www.benchchem.com/product/b309597/docs#an-in-depth-technical-guide-to-n-4-fluorophenyl-2-methylbutanamide
https://www.benchchem.com/product/b309597/docs#an-in-depth-technical-guide-to-n-4-fluorophenyl-2-methylbutanamide
https://www.benchchem.com/product/b309597/docs#an-in-depth-technical-guide-to-n-4-fluorophenyl-2-methylbutanamide
https://www.benchchem.com/product/b309597/docs#an-in-depth-technical-guide-to-n-4-fluorophenyl-2-methylbutanamide
https://www.benchchem.com/product/b309597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b309597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

